Cas no 2735704-70-6 (3-isocyano-3-methyloxetane)
3-isocyano-3-methyloxetane Chemical and Physical Properties
Names and Identifiers
-
- 3-isocyano-3-methyloxetane
- 2735704-70-6
- EN300-1813147
-
- Inchi: 1S/C5H7NO/c1-5(6-2)3-7-4-5/h3-4H2,1H3
- InChI Key: WKFUARZGKGLTBC-UHFFFAOYSA-N
- SMILES: O1CC(C)(C1)[N+]#[C-]
Computed Properties
- Exact Mass: 97.052763847g/mol
- Monoisotopic Mass: 97.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 13.6Ų
3-isocyano-3-methyloxetane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1813147-0.05g |
3-isocyano-3-methyloxetane |
2735704-70-6 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1813147-0.1g |
3-isocyano-3-methyloxetane |
2735704-70-6 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1813147-0.25g |
3-isocyano-3-methyloxetane |
2735704-70-6 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1813147-0.5g |
3-isocyano-3-methyloxetane |
2735704-70-6 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1813147-1.0g |
3-isocyano-3-methyloxetane |
2735704-70-6 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1813147-2.5g |
3-isocyano-3-methyloxetane |
2735704-70-6 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1813147-5.0g |
3-isocyano-3-methyloxetane |
2735704-70-6 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1813147-10.0g |
3-isocyano-3-methyloxetane |
2735704-70-6 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1813147-1g |
3-isocyano-3-methyloxetane |
2735704-70-6 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1813147-5g |
3-isocyano-3-methyloxetane |
2735704-70-6 | 5g |
$2858.0 | 2023-09-19 |
3-isocyano-3-methyloxetane Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 3-isocyano-3-methyloxetane
Professional Introduction to 3-isocyano-3-methyloxetane (CAS No. 2735704-70-6)
3-isocyano-3-methyloxetane (CAS No. 2735704-70-6) is a highly versatile and reactive compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its oxetane ring and isocyanide functional group, serves as a crucial intermediate in the synthesis of various bioactive molecules. The unique structural features of 3-isocyano-3-methyloxetane make it an invaluable tool for researchers exploring novel synthetic pathways and drug development strategies.
The isocyanide moiety in 3-isocyano-3-methyloxetane is particularly noteworthy, as it enables a wide range of chemical transformations, including cycloadditions, nucleophilic substitutions, and polymerizations. These reactions are fundamental to the construction of complex molecular architectures, which are often required in the development of new pharmaceuticals and agrochemicals. The oxetane ring, on the other hand, provides a stable yet flexible scaffold that can be easily modified through various chemical reactions, making it an ideal candidate for molecular diversification.
Recent advancements in the field of medicinal chemistry have highlighted the importance of 3-isocyano-3-methyloxetane in the design of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor stability and immunogenicity. The reactivity of the isocyanide group allows for the efficient incorporation of amino acid-like units into synthetic peptides, thereby enhancing their pharmacological properties.
In addition to its role in peptidomimetic synthesis, 3-isocyano-3-methyloxetane has been explored in the development of small molecule inhibitors targeting various disease-related proteins. The compound's ability to undergo cycloaddition reactions with nucleophiles has been leveraged to create highly specific inhibitors that can modulate protein-protein interactions. Such interactions are often critical in cellular signaling pathways associated with diseases like cancer, inflammation, and neurodegeneration. By designing molecules that disrupt these pathways, researchers aim to develop more effective treatments with fewer side effects.
The synthetic versatility of 3-isocyano-3-methyloxetane has also been utilized in the creation of novel polymers and materials with unique properties. For example, its incorporation into polymer backbones can lead to materials with enhanced thermal stability and mechanical strength. These properties are particularly valuable in applications such as coatings, adhesives, and specialty plastics. Furthermore, the reactivity of the isocyanide group allows for the introduction of functionalized side chains, which can impart additional properties such as biodegradability or biocompatibility.
Recent research has also focused on the catalytic activation of 3-isocyano-3-methyloxetane using transition metal complexes. These catalysts can facilitate highly selective reactions under mild conditions, reducing the need for harsh reagents and solvents. This approach aligns with the growing emphasis on green chemistry principles, which aim to minimize environmental impact while maintaining or improving reaction efficiency. The use of such catalysts not only enhances synthetic outcomes but also contributes to sustainable chemical manufacturing processes.
The pharmaceutical applications of 3-isocyano-3-methyloxetane extend beyond small molecule drug design. It has been employed in the development of therapeutic vaccines and immunotherapies. By incorporating fragments derived from pathogenic proteins into vaccine candidates, researchers can elicit targeted immune responses that help combat infectious diseases and cancer. The ability to precisely modify molecular structures using 3-isocyano-3-methyloxetane ensures that vaccine formulations are both effective and safe.
Moreover, the compound's role in materials science has led to innovative applications in nanotechnology and drug delivery systems. For instance, its incorporation into nanoparticle frameworks can enhance drug loading capacity and controlled release profiles. This is particularly relevant for treatments requiring targeted delivery to specific tissues or cells, such as cancer therapeutics. The structural adaptability of 3-isocyano-3-methyloxetane allows for the creation of multifunctional nanoparticles that can simultaneously carry therapeutic agents and imaging agents.
In conclusion, 3-isocyano-3-methyloxetane (CAS No. 2735704-70-6) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical chemistry, materials science, and nanotechnology. Its unique structural features—particularly the isocyanide functional group and oxetane ring—enable a wide range of chemical transformations that are essential for developing novel therapeutics and advanced materials. As research continues to uncover new synthetic strategies and applications, 3-isocyano-3-methyloxetane is poised to remain a cornerstone in scientific innovation.
2735704-70-6 (3-isocyano-3-methyloxetane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)